Cas no 1231892-37-7 (3-Cyano-2-methylphenylboronic Acid Pinacol Ester)

• Product Name: 3-Cyano-2-methylphenylboronic Acid Pinacol Ester
• CAS No: 1231892-37-7
• MF: C₁₄H₁₈BNO₂
• MW: 243.109223842621
• MDL: MFCD18383611
• CID: 1090629
• PubChem ID: 72183136
• Update Time: 2025-04-20

3-Cyano-2-methylphenylboronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
• DB-150113
• AKOS022176192
• CS-0078604
• DTXSID80858627
• Z2044783378
• 2-Methylbenzonitrile-3-boronic acid pinacol ester
• 3-Cyano-2-methylphenylboronic acid pinacol ester
• Benzonitrile, 2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• D72138
• EN300-12578012
• CS-15955
• MFCD18383611
• 2-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
• 1231892-37-7
• 3-Cyano-2-methylphenylboronic Acid Pinacol Ester

• MDL： MFCD18383611
• Inchi： 1S/C14H18BNO2/c1-10-11(9-16)7-6-8-12(10)15-17-13(2,3)14(4,5)18-15/h6-8H,1-5H3
• InChI Key： IHKQPZXLCHYHGK-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(C#N)C=2C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 243.1430590g/mol
• Monoisotopic Mass: 243.1430590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2Ų